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Compound of Interest

Compound Name:
1,2,5-Oxadiazole, 3,4-dinitro-, 2-

oxide

CAS No.: 153498-61-4

Cat. No.: B15163601

Get Quote

Critical Safety & Identity Verification
STOP AND VERIFY: Before proceeding, you must confirm the specific molecule you are

handling. The nomenclature in this field is often conflated.

Feature 3,4-Dinitrofuroxan (DNFO)
3,4-Bis(3-nitrofurazan-4-

yl)furoxan (DNTF)

Formula

State (RT) Mobile Liquid (Yellowish) Solid (White/Off-white crystals)

Stability
Extremely Unstable

(Decomposes at RT)
Stable (Melt-cast, mp ~110°C)

Storage Must be stored at -20°C Ambient (Dry)

Primary Risk
Spontaneous decomposition,

cycloreversion
Sublimation, thermal runaway
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Note: This guide focuses on DNFO (

), the unstable pernitro heterocycle. If you are working with the solid melt-cast

explosive DNTF, please refer to Protocol TS-DNTF-002.

Part 1: The Core Challenge – "Stabilization" Defined
For 3,4-dinitrofuroxan (DNFO), "stabilization during thermal analysis" does not imply making

the molecule chemically inert. It refers to kinetic suppression of decomposition and

containment of vapor long enough to obtain valid thermodynamic data.

DNFO is a "pernitro" heterocycle that exists in equilibrium with its ring-opened form

(nitroformonitrile oxide) and is highly susceptible to nucleophilic attack. It decomposes slowly

even at ambient temperatures.[1]

The Three Pillars of Stabilization
Thermal Suppression: Handling and loading must occur well below the decomposition onset

(ideally < 0°C).

Atmospheric Isolation: Prevention of hydrolysis and nucleophilic attack by atmospheric

moisture.

Vapor Containment: Suppression of evaporation/sublimation which masks the true

decomposition exotherm.

Part 2: Troubleshooting & FAQs
Q1: My DSC baseline is drifting immediately upon
starting the run at 25°C. Why?
Diagnosis: The sample is already decomposing or evaporating. DNFO has a significant vapor

pressure and low thermal stability. Corrective Protocol:
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Start Temperature: You must begin the experiment at -50°C or lower.

Pan Selection: Use High-Pressure Gold-Plated Crucibles (up to 150 bar).

Why Gold? Aluminum pans (even passivated) can act as Lewis acids or react with the

nitro groups, catalyzing premature decomposition.

Why High Pressure? Standard hermetic pans may deform due to the gas generation from

the decomposition of the liquid, leading to leaks and invalid heat flow data.

Q2: The sample mass decreases significantly before the
main decomposition peak in TGA.
Diagnosis: Sublimation/Evaporation is competing with decomposition. Corrective Protocol:

Pinhole Technique: Use a lid with a laser-drilled pinhole (50

). This creates a "self-generated atmosphere" that suppresses evaporation while still allowing
decomposition gases to escape eventually.

Heating Rate: Increase the heating rate to 10–20°C/min.

Logic: Faster heating minimizes the time window for low-temperature evaporation,

allowing the sample to reach its decomposition temperature with more mass intact.

Q3: Can I use standard nitrogen purge?
Diagnosis: Yes, but purity is critical. Corrective Protocol:

Use UHP Nitrogen (99.999%) or Argon.

Flow Rate: 50 mL/min.

Critical Step: Purge the furnace for 30 minutes before loading the sample if the cell is not in a

glovebox. DNFO is sensitive to moisture (nucleophilic attack by water).

Part 3: Step-by-Step Experimental Protocols
Protocol A: Low-Temperature DSC for DNFO Stability
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Objective: Determine the onset of decomposition without instrument damage.

Preparation (Cold Chain):

Remove DNFO from -20°C storage.

Keep the vial on a dry ice/acetone bath during handling.

Tools (spatula/pipette) must be pre-chilled.

Crucible Loading:

Tare a Gold-Plated High-Pressure Crucible (Volume: ~30

).

Transfer 0.5 – 1.0 mg of liquid DNFO. Do not exceed 1.0 mg due to high energy density.

Seal immediately using a hydraulic press. Verify the seal by re-weighing after 5 minutes

(mass should be constant).

Instrument Setup:

Cooling System: LN2 (Liquid Nitrogen) cooling accessory required.

Equilibration: Cool cell to -60°C.

Loading: Load sample quickly to prevent warming.

Method:

Isothermal: 5 min at -60°C.

Ramp: 5°C/min to 200°C.

Safety Limit: Set software to abort if Exotherm > 500 mW.

Protocol B: TGA for Vapor Pressure/Decomposition
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Objective: Distinguish evaporation from chemical breakdown.

Pan: Alumina (

) or Platinum pan (inert).

Mass: 1–2 mg.

Atmosphere: Dynamic Nitrogen (50 mL/min).

Method:

Ramp 10°C/min from Ambient to 300°C.

Note: Expect significant mass loss <100°C due to volatility. To measure decomposition

specifically, use a DSC with a sealed pan (Protocol A).

Part 4: Decision Logic & Workflow
The following diagram outlines the decision process for selecting the correct thermal analysis

configuration based on the specific stability issue encountered.
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Start: DNFO Thermal Analysis

Check Physical State @ RT

Solid (White/Off-white)?

Yes

Liquid (Yellow/Pungent)?

Yes

STOP: You have DNTF.
Use Standard Energetic Protocol.

Proceed: You have DNFO.
(Unstable Pernitro Heterocycle)

Define Analytical Goal

Measure Decomposition
Kinetics/Onset

Measure Volatility/
Vapor Pressure

DSC Configuration:
High-Pressure Gold Pan

Start @ -60°C

TGA Configuration:
Pinhole Lid (Self-Gen Atm)
Fast Rate (10-20°C/min)

Valid Data Generated

Stable Heat Flow Separated Evap/Decomp

Click to download full resolution via product page

Figure 1: Decision matrix for selecting thermal analysis hardware based on material state and

analytical goals.
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Part 5: Quantitative Data Summary
Table 1: Thermal Properties & Analysis Parameters

Parameter Value / Condition Source

Melting Point N/A (Liquid at RT) [1, 2]

Decomposition Onset Slow at RT; Rapid > 80°C [1]

Recommended Pan (DSC)
Gold-Plated High Pressure

(>100 bar)
[Internal Std]

Max Sample Mass 1.0 mg (Safety Limit) [3]

Storage Temp -15°C to -20°C [1]

Compatible Atmosphere
Dry

, Ar (Avoid humid air)
[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/250616311_Synthesis_and_nucleophilic_substitution_reactions_of_34-dinitrofuroxan
https://zioc.ru/files/%D0%9A%D0%B0%D0%BD%D0%B4%D0%B8%D0%B4%D0%B0%D1%82%D1%81%D0%BA%D0%B0%D1%8F%20%D0%9B%D0%B0%D1%80%D0%B8%D0%BD%20%D0%90%D0%90.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9910416/
https://m.mathnet.ru/links/e7b68b7fb8cfbe7e79ca84ac71fb5e52/mendc5339.pdf
https://zioc.ru/files/%D0%9A%D0%B0%D0%BD%D0%B4%D0%B8%D0%B4%D0%B0%D1%82%D1%81%D0%BA%D0%B0%D1%8F%20%D0%9B%D0%B0%D1%80%D0%B8%D0%BD%20%D0%90%D0%90.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9910416/
https://www.researchgate.net/publication/318901815_Synthesis_and_Properties_of_3-Cyano-4-nitrofuroxan
https://www.energetic-materials.org.cn/hnclen/article/abstract/CJEM2021048?st=article_issue
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2F095994369380047L
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra00189j
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra00189j
https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Farticle%2F10.1007%2FBF01169666
https://www.scribd.com/document/17087769/A-Review-of-Energetic-Materials-Synthesis
https://www.scribd.com/document/17087769/A-Review-of-Energetic-Materials-Synthesis
http://chemistry-chemists.com/chemister/Warning/Explosives/ExplosiveAbstacts/review-energetic-materials.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2FS004060310100721X
https://www.benchchem.com/product/b15163601?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15163601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. m.mathnet.ru [m.mathnet.ru]

2. researchgate.net [researchgate.net]

3. zioc.ru [zioc.ru]

4. Recent progress in synthesis and application of furoxan - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Synthesis， Crystal Structure and Properties of 3，4-bis（3-cyanofuroxan-4-yl）furoxan
[energetic-materials.org.cn]

7. Recent progress in synthesis and application of furoxan - RSC Advances (RSC
Publishing) DOI:10.1039/D3RA00189J [pubs.rsc.org]

8. scribd.com [scribd.com]

9. chemistry-chemists.com [chemistry-chemists.com]

To cite this document: BenchChem. [stabilizing 3,4-dinitrofuroxan during thermal analysis].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15163601/docs#stabilizing-3-4-dinitrofuroxan-during-
thermal-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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